Istamycin C0
Overview
Description
Istamycin C0 is an amino sugar.
Scientific Research Applications
Antibiotic Production in Marine Bacteria
Research into the marine bacterium Streptomyces tenjimariensis has highlighted its role in the production of antibiotics such as istamycin A and B. These compounds are thought to serve ecological roles under natural conditions, particularly in microbial competition for limited resources. A novel marine microbial competition experiment demonstrated that the presence of certain bacterial species induces the production of istamycin in S. tenjimariensis, which in turn inhibits the growth of competitor colonies. This suggests that istamycin and similar marine bacterial metabolites play a significant role in microbial ecology by countering competitive species (Slattery, Rajbhandari, & Wesson, 2001).
Involvement in Aminoglycoside Resistance
A study on the resistance mechanisms to aminoglycoside antibiotics in Micromonospora purpurea, Streptomyces tenebrarius, and Streptomyces tenjimariensis (the latter being a producer of istamycin) revealed that resistance occurs at the ribosomal level. Reconstitution analyses have identified 16S rRNA as playing a critical role in conferring this resistance, suggesting a complex interaction between istamycin production and antibiotic resistance mechanisms within these bacteria (Piendl, Böck, & Cundliffe, 2004).
Biosynthetic Pathway Insights
Further elucidation of the biosynthetic pathways for 1,4-diaminocyclitol antibiotics, including istamycins, has been achieved through the characterization of phosphotransferase-encoding genes such as istP and forP. These genes are considered interchangeable initiators of the C3',4'-dideoxygenation biosynthetic pathway, a key step in the creation of istamycins. This research contributes to a deeper understanding of the natural production processes of such antibiotics and their defensive structural features against pathogens (Huong et al., 2019).
properties
Product Name |
Istamycin C0 |
|---|---|
Molecular Formula |
C16H34N4O4 |
Molecular Weight |
346.47 g/mol |
IUPAC Name |
(1R,2R,3S,5S,6S)-3-amino-2-[(2R,3R,6S)-3-amino-6-(ethylaminomethyl)oxan-2-yl]oxy-5-methoxy-6-(methylamino)cyclohexan-1-ol |
InChI |
InChI=1S/C16H34N4O4/c1-4-20-8-9-5-6-10(17)16(23-9)24-15-11(18)7-12(22-3)13(19-2)14(15)21/h9-16,19-21H,4-8,17-18H2,1-3H3/t9-,10+,11-,12-,13+,14+,15+,16+/m0/s1 |
InChI Key |
MBIKACINXASGTE-PFCCBWJBSA-N |
Isomeric SMILES |
CCNC[C@@H]1CC[C@H]([C@H](O1)O[C@@H]2[C@H](C[C@@H]([C@H]([C@H]2O)NC)OC)N)N |
Canonical SMILES |
CCNCC1CCC(C(O1)OC2C(CC(C(C2O)NC)OC)N)N |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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